![molecular formula C8H11BrF2N2 B2630947 3-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole CAS No. 2248367-02-2](/img/structure/B2630947.png)
3-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. It is a pyrazole derivative that has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied in detail.
Mechanism of Action
The mechanism of action of 3-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole has been studied in detail. It has been shown to inhibit the activity of certain enzymes, including protein kinases. This inhibition can lead to a variety of effects, including cell cycle arrest, apoptosis, and inhibition of tumor growth. The compound has also been shown to have anti-inflammatory effects through the inhibition of certain enzymes involved in inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied extensively. It has been shown to have anti-tumor effects in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been shown to have anti-inflammatory effects in animal models of inflammation. Additionally, it has been shown to have effects on glucose metabolism and insulin signaling.
Advantages and Limitations for Lab Experiments
One advantage of using 3-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole in lab experiments is its specificity for certain enzymes, such as protein kinases. This specificity allows for more targeted experiments and can lead to a better understanding of enzyme function. However, one limitation is that the compound can be challenging to synthesize, which can limit its availability for certain experiments.
Future Directions
There are several future directions for research on 3-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole. One direction is the development of new drugs based on the compound's structure and mechanism of action. Another direction is the study of the compound's effects on other enzymes and pathways. Additionally, further research is needed to optimize the synthesis method for the compound and to explore its potential applications in other scientific research areas.
Synthesis Methods
3-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole can be synthesized using various methods, including the reaction of 3,5-dibromo-1-(tert-butyl)-4-(difluoromethyl)pyrazole with tert-butyl magnesium chloride and subsequent reaction with iodine. Another method involves the reaction of 3-bromo-1-(tert-butyl)-4-(difluoromethyl)pyrazole with lithium diisopropylamide and tert-butyl bromodifluoroacetate. The synthesis method used depends on the specific application of the compound.
Scientific Research Applications
3-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole has been extensively studied for its potential applications in various scientific research areas. It has been used as a key intermediate in the synthesis of other compounds, including pyrazole-4-carboxamides and pyrazole-4-carboxylic acids. It has also been used in the development of new drugs, including anti-tumor agents and anti-inflammatory agents. Additionally, it has been used as a tool in the study of protein kinases and other enzymes.
Properties
IUPAC Name |
3-bromo-1-tert-butyl-4-(difluoromethyl)pyrazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BrF2N2/c1-8(2,3)13-4-5(7(10)11)6(9)12-13/h4,7H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIJCNDFTJXLIRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C=C(C(=N1)Br)C(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BrF2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.